Cas no 28122-27-2 (Benzene,1,3-dimethyl-5-(phenylmethyl)-)
28122-27-2 structure
Product Name:Benzene,1,3-dimethyl-5-(phenylmethyl)-
Benzene,1,3-dimethyl-5-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,3-dimethyl-5-(phenylmethyl)-
- 1-benzyl-3,5-dimethylbenzene
- Benzene, 3,5-dimethyl-1-(phenylmethyl)-
- 1-Benzyl-3,5-dimethylbenzene #
- 28122-27-2
- 3,5-dimethyldiphenylmethane
- RZCMUIOJBYCKPG-UHFFFAOYSA-N
- 3,5-Dimethyl-diphenylmethane
- (3,5-dimethylphenyl)phenylmethane
-
- Inchi: 1S/C15H16/c1-12-8-13(2)10-15(9-12)11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3
- InChI Key: RZCMUIOJBYCKPG-UHFFFAOYSA-N
- SMILES: C1(C=C(C)C=C(C)C=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 196.12528
- Monoisotopic Mass: 196.125
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.9811 (estimate)
- Melting Point: 0.95°C (estimate)
- Boiling Point: 288.19°C (estimate)
- Flash Point: 134°C
- Refractive Index: 1.5475 (estimate)
- PSA: 0
Benzene,1,3-dimethyl-5-(phenylmethyl)- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
28122-27-2 (Benzene,1,3-dimethyl-5-(phenylmethyl)-) Related Products
- 141-93-5(1,3-DIETHYLBENZENE)
- 620-14-4(3-Ethyltoluene)
- 622-96-8(4-Ethyltoluene)
- 102-25-0(1,3,5-Triethylbenzene)
- 25837-05-2(Ethylbenzene-d10)
- 2050-24-0(Benzene,1,3-diethyl-5-methyl-)
- 287399-32-0(Ethyl-α-13C-benzene)
- 1861-01-4(Ethyl-α,α-d2-benzene)
- 101-81-5(benzylbenzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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